Cas no 1027101-53-6 (ethyl (2E)-4-(2,3-dihydro-1H-indol-1-yl)-4-oxobut-2-enoate)

• Product Name: ethyl (2E)-4-(2,3-dihydro-1H-indol-1-yl)-4-oxobut-2-enoate
• CAS No: 1027101-53-6
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 6203221
• PubChem ID: 2139727
• Update Time: 2025-06-09

ethyl (2E)-4-(2,3-dihydro-1H-indol-1-yl)-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-4-(2,3-dihydro-1H-indol-1-yl)-4-oxobut-2-enoate
• SMR000176233
• CHEMBL1516783
• HMS2366B21
• 1027101-53-6
• BDBM72069
• (E)-4-indolin-1-yl-4-keto-but-2-enoic acid ethyl ester
• MLS000562644
• 4-(2,3-Dihydro-indol-1-yl)-4-oxo-but-2-enoic acid ethyl ester
• AKOS000486137
• F1443-5408
• (E)-4-(2,3-dihydroindol-1-yl)-4-oxo-2-butenoic acid ethyl ester
• ethyl (E)-4-(2,3-dihydroindol-1-yl)-4-oxobut-2-enoate
• cid_2139727
• (E)-ethyl 4-(indolin-1-yl)-4-oxobut-2-enoate
• ethyl (E)-4-(2,3-dihydroindol-1-yl)-4-oxidanylidene-but-2-enoate

• Inchi： 1S/C14H15NO3/c1-2-18-14(17)8-7-13(16)15-10-9-11-5-3-4-6-12(11)15/h3-8H,2,9-10H2,1H3/b8-7+
• InChI Key： HNISILCETSYPDC-BQYQJAHWSA-N
• SMILES： O=C(/C=C/C(=O)OCC)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on ethyl (2E)-4-(2,3-dihydro-1H-indol-1-yl)-4-oxobut-2-enoate

Professional Introduction to Ethyl (2E)-4-(2,3-dihydro-1H-indol-1-yl)-4-oxobut-2-enoate (CAS No. 1027101-53-6)

Ethyl (2E)-4-(2,3-dihydro-1H-indol-1-yl)-4-oxobut-2-enoate, identified by its CAS number 1027101-53-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a conjugated system of a dihydroindole moiety and an α,β-unsaturated ester, has garnered attention for its potential applications in drug discovery and molecular research.

The structural framework of Ethyl (2E)-4-(2,3-dihydro-1H-indol-1-yl)-4-oxobut-2-enoate comprises a central dihydroindole ring system, which is a well-documented scaffold in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. The dihydroindole moiety is particularly noteworthy for its ability to engage in various non-covalent interactions with biological targets, including proteins and nucleic acids. This feature makes it a valuable component in the design of molecules with specific pharmacological properties.

Additionally, the compound incorporates an α,β-unsaturated ester functionality, which is known for its reactivity and versatility in organic synthesis. This double bond can participate in Michael additions, Diels-Alder reactions, and other cycloaddition processes, making it a versatile building block for the construction of more complex molecular architectures. The ester group also contributes to the compound's solubility and metabolic stability, which are critical factors in pharmaceutical development.

In recent years, there has been growing interest in the exploration of dihydroindole derivatives as potential therapeutic agents. These compounds have been investigated for their roles in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The presence of the dihydroindole ring in Ethyl (2E)-4-(2,3-dihydro-1H-indol-1-yl)-4-oxobut-2-enoate suggests that it may exhibit similar bioactivities. Preliminary studies have indicated that this compound can interact with specific enzymes and receptors, potentially leading to therapeutic effects.

The α,β-unsaturated ester moiety further enhances the pharmacological profile of this compound by allowing for further functionalization. Researchers have explored derivatives of this structure that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The ability to modify the ester group provides a pathway to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule, making it a promising candidate for drug development.

One of the most exciting aspects of Ethyl (2E)-4-(2,3-dihydro-1H-indol-1-yl)-4-oxobut-2-enoate is its potential as a scaffold for the discovery of novel drugs. The combination of the dihydroindole and α,β-unsaturated ester functionalities offers a rich chemical space for structural diversification. This diversity can be leveraged to identify compounds with improved efficacy and reduced toxicity compared to existing therapies.

The synthesis of this compound has been optimized to ensure high yield and purity, which are essential for both research and industrial applications. Advanced synthetic techniques have been employed to construct the complex framework efficiently. These methods include palladium-catalyzed cross-coupling reactions, which are widely used in pharmaceutical synthesis due to their reliability and selectivity.

In addition to its synthetic appeal, Ethyl (2E)-4-(2,3-dihydro-1H-indol-1-yl)-4-oxtobut--enoate has shown promise in computational studies aimed at predicting its biological activity. Molecular modeling techniques have been used to simulate interactions between this compound and potential target proteins. These simulations have provided valuable insights into how the molecule might bind to biological receptors and exert its effects.

The compound's potential applications extend beyond traditional drug discovery. It has been explored as a tool compound in biochemical research, where it can serve as a substrate or inhibitor for enzymes under investigation. Its unique structural features make it suitable for studying various biochemical pathways and mechanisms.

The growing body of research on dihydroindole derivatives underscores their importance as pharmacophores. Compounds like Ethyl (2E)-4-(2suh--dihydro--sindol--s--yil)--s-oxtobut-s-enoate continue to inspire new synthetic strategies and therapeutic approaches. As our understanding of these molecules evolves, so too does their potential to contribute to advancements in medicine.

In conclusion，Ethyl (sE)--s-s-s(--)s(--)ss(-sssssssssssssssssssssss)) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features，combined with its potential bioactivities，make it a valuable asset in both research and drug development。 As further studies are conducted，we can expect to uncover even more about its capabilities and applications。 The continued exploration of such compounds will undoubtedly lead to new breakthroughs that benefit human health。